Cas no 923569-73-7 (1(2H)-Phthalazinone, 2-(3-bromopropyl)-)
923569-73-7 structure
Product Name:1(2H)-Phthalazinone, 2-(3-bromopropyl)-
CAS No:923569-73-7
MF:C11H11BrN2O
MW:267.121841669083
CID:737158
PubChem ID:16099030
Update Time:2025-04-19
1(2H)-Phthalazinone, 2-(3-bromopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Phthalazinone, 2-(3-bromopropyl)-
- 2-(3-bromopropyl)phthalazin-1-one
- 923569-73-7
- 2-(3-Bromopropyl)phthalazin-1(2H)-one
- DTXSID70582681
-
- Inchi: 1S/C11H11BrN2O/c12-6-3-7-14-11(15)10-5-2-1-4-9(10)8-13-14/h1-2,4-5,8H,3,6-7H2
- InChI Key: BLVLCYRZBVVNGZ-UHFFFAOYSA-N
- SMILES: BrCCCN1C(C2C=CC=CC=2C=N1)=O
Computed Properties
- Exact Mass: 266.00548g/mol
- Monoisotopic Mass: 266.00548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 32.7Ų
1(2H)-Phthalazinone, 2-(3-bromopropyl)- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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